Cas no 1892463-85-2 (3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole)
1892463-85-2 structure
Product Name:3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole
CAS No:1892463-85-2
MF:C6H8BrN3
MW:202.051819801331
CID:5751725
PubChem ID:115022449
Update Time:2023-11-14
3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole
- 1892463-85-2
- EN300-7092412
- 3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole
-
- Inchi: 1S/C6H8BrN3/c1-6(2-3-6)4-8-5(7)10-9-4/h2-3H2,1H3,(H,8,9,10)
- InChI Key: PMYIMUHNXNYDQS-UHFFFAOYSA-N
- SMILES: BrC1=NNC(C2(C)CC2)=N1
Computed Properties
- Exact Mass: 200.99016g/mol
- Monoisotopic Mass: 200.99016g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 41.6Ų
3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7092412-0.05g |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95.0% | 0.05g |
$315.0 | 2025-03-12 | |
| Enamine | EN300-7092412-0.1g |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95.0% | 0.1g |
$470.0 | 2025-03-12 | |
| Enamine | EN300-7092412-0.25g |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95.0% | 0.25g |
$672.0 | 2025-03-12 | |
| Enamine | EN300-7092412-0.5g |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95.0% | 0.5g |
$1058.0 | 2025-03-12 | |
| Enamine | EN300-7092412-1.0g |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95.0% | 1.0g |
$1357.0 | 2025-03-12 | |
| Enamine | EN300-7092412-2.5g |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95.0% | 2.5g |
$2660.0 | 2025-03-12 | |
| Enamine | EN300-7092412-5.0g |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95.0% | 5.0g |
$3935.0 | 2025-03-12 | |
| Enamine | EN300-7092412-10.0g |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95.0% | 10.0g |
$5837.0 | 2025-03-12 | |
| 1PlusChem | 1P028GEL-50mg |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95% | 50mg |
$452.00 | 2024-06-17 | |
| 1PlusChem | 1P028GEL-100mg |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95% | 100mg |
$643.00 | 2024-06-17 |
3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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